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Compound of Interest

Compound Name: Metralindole

Cat. No.: B1210286 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Metralindole, also known as Inkazan, is a beta-carboline derivative that functions

as a reversible inhibitor of monoamine oxidase A (RIMA).[1][2][3] It is structurally and

pharmacologically related to pirlindole.[3][4] Investigated for its potential as an antidepressant,

Metralindole's mechanism of action involves modulating the levels of key neurotransmitters,

which in turn affects downstream cellular signaling pathways.[1] Proper preparation and

handling of Metralindole solutions are critical for obtaining reproducible and accurate results in

in vitro cell culture experiments. This document provides a detailed protocol for the preparation

of Metralindole solutions and outlines its mechanism of action.

Data Presentation: Chemical and Physical Properties
A summary of key quantitative data for Metralindole is presented below.
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Property Value Source

Chemical Formula C₁₅H₁₇N₃O [1][4]

Molar Mass 255.321 g/mol [2][4]

Appearance Solid powder [5]

Water Solubility 0.367 mg/mL [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [5]

Mechanism of Action
Reversible Inhibitor of

Monoamine Oxidase A (RIMA)
[1][3]

Mechanism of Action
Metralindole exerts its effect by inhibiting monoamine oxidase A (MAO-A), an enzyme

responsible for the degradation of monoamine neurotransmitters such as serotonin and

norepinephrine. By blocking MAO-A, Metralindole increases the concentration of these

neurotransmitters in the synaptic cleft, enhancing their ability to activate postsynaptic receptors

and trigger downstream signaling cascades, such as the cAMP pathway.[6]
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Caption: Metralindole inhibits MAO-A, increasing monoamine levels and downstream

signaling.

Experimental Protocols
Preparation of Metralindole Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO. It is crucial to use

high-purity, anhydrous DMSO suitable for cell culture to ensure solubility and minimize

cytotoxicity.

Materials:

Metralindole powder (Molar Mass: 255.321 g/mol )

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Metralindole.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 255.321 g/mol * 1000 mg/g = 2.55 mg

Weighing: Carefully weigh out 2.55 mg of Metralindole powder using an analytical balance.
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Dissolving: Add the weighed powder to a sterile amber microcentrifuge tube. Add 1 mL of cell

culture grade DMSO.

Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. A

brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 20

µL) in sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can degrade the compound.[7]

Storage: Store the aliquots protected from light.

Preparation of Working Solutions and Cell Dosing
This protocol details the dilution of the stock solution to final experimental concentrations for

treating cells. A vehicle control (DMSO alone) must always be included in experiments to

account for any effects of the solvent.
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Caption: Workflow for diluting Metralindole stock and treating cell cultures.

Procedure:
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Thaw Stock: Remove one aliquot of the 10 mM Metralindole stock solution from the freezer

and thaw it at room temperature.

Determine Final Concentration: Decide on the final concentrations required for your

experiment (e.g., 1 µM, 5 µM, 10 µM).

Serial Dilution: Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture

medium to prepare working solutions.

Example for 10 µM final concentration: To make 1 mL of culture medium with a final

concentration of 10 µM, add 1 µL of the 10 mM stock solution (a 1:1000 dilution). This

results in a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the same

volume of culture medium used for the highest drug concentration. For the example above,

this would be 1 µL of DMSO in 1 mL of medium.

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

medium containing the final Metralindole concentrations or the vehicle control.

Incubation: Return the cells to the incubator and proceed with your experimental timeline.

Critical Consideration: The final concentration of DMSO in the culture medium should be kept

constant across all conditions (including the vehicle control) and should ideally not exceed

0.5% (v/v), as higher concentrations can be toxic to many cell lines.[7]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Metralindole.

Form Storage Condition Shelf Life

Powder
Dry, dark, 0-4°C (short term) or

-20°C (long term)
>2 years if stored properly[5]

DMSO Stock Solution
-20°C or -80°C, protected from

light

Several months; avoid >3

freeze-thaw cycles

Working Solutions (in media) Use immediately Not recommended for storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1210286?utm_src=pdf-body
https://www.benchchem.com/product/b1210286?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11298899/
https://www.benchchem.com/product/b1210286?utm_src=pdf-body
https://www.acetherapeutics.com/psychiatry/metralindole-hcl-item-982.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The stability of Metralindole in specific cell culture media can vary depending on the

media components.[8][9] It is always recommended to prepare fresh working solutions for each

experiment.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle Metralindole powder in a chemical fume hood to avoid inhalation.

Consult the Material Safety Data Sheet (MSDS) for detailed safety information before

handling.

Dispose of chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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